![molecular formula C10H13NO2S B6255988 methyl 3-[(4-aminophenyl)sulfanyl]propanoate CAS No. 131042-40-5](/img/no-structure.png)
methyl 3-[(4-aminophenyl)sulfanyl]propanoate
Overview
Description
Methyl 3-[(4-aminophenyl)sulfanyl]propanoate, also known as Methyl 4-aminothiophenylpropionate, is an organic compound with a molecular formula of C9H11NO2S. It is a white crystalline solid with a melting point of 130°C and a boiling point of 215°C. It is soluble in water, methanol, and ethanol. Methyl 4-aminothiophenylpropionate is widely used as a starting material in organic synthesis and as a reagent in pharmaceuticals, agrochemicals, and other industrial applications.
Scientific Research Applications
Methyl 3-[(4-aminophenyl)sulfanyl]propanoate 4-aminothiophenylpropionate has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a starting material for the synthesis of pharmaceuticals, and as a substrate in enzyme assays. It has been used in the synthesis of a variety of compounds, such as thiophenes, thiophenols, and thiophene derivatives. It has also been used to study the mechanism of action of various enzymes, such as acetylcholinesterase, and in the synthesis of drugs, such as ropinirole and sertraline.
Mechanism of Action
Methyl 3-[(4-aminophenyl)sulfanyl]propanoate 4-aminothiophenylpropionate acts as a substrate for various enzymes, including acetylcholinesterase. Acetylcholinesterase is an enzyme that catalyzes the hydrolysis of acetylcholine, a neurotransmitter, to form choline and acetate. methyl 3-[(4-aminophenyl)sulfanyl]propanoate 4-aminothiophenylpropionate acts as a competitive inhibitor of acetylcholinesterase, meaning that it binds to the enzyme and prevents it from catalyzing the hydrolysis of acetylcholine.
Biochemical and Physiological Effects
methyl 3-[(4-aminophenyl)sulfanyl]propanoate 4-aminothiophenylpropionate has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. This inhibition can lead to an increase in acetylcholine levels, which can have a variety of effects, including increased alertness, improved cognitive function, and increased muscle tone.
Advantages and Limitations for Lab Experiments
The use of methyl 4-aminothiophenylpropionate in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is readily available from chemical suppliers. Additionally, it is a relatively unreactive compound, making it suitable for use in a variety of experiments. The main limitation is that it is a relatively volatile compound, meaning that it can easily evaporate when exposed to air.
Future Directions
The future directions for the use of methyl 4-aminothiophenylpropionate in scientific research are numerous. It can be used to further study the mechanism of action of acetylcholinesterase, as well as other enzymes. It can also be used as a starting material for the synthesis of various pharmaceuticals and agrochemicals. Additionally, it can be used in the synthesis of various thiophene derivatives, which have a variety of applications in organic synthesis. Finally, it can be used to study the biochemical and physiological effects of acetylcholine inhibition.
Synthesis Methods
Methyl 3-[(4-aminophenyl)sulfanyl]propanoate 4-aminothiophenylpropionate can be synthesized from the reaction of 4-aminothiophenol with methyl propionate in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out at a temperature of 80-90°C for 2-3 hours. The reaction produces methyl 4-aminothiophenylpropionate as a white solid, which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-[(4-aminophenyl)sulfanyl]propanoate involves the reaction of 4-aminobenzenethiol with methyl 3-bromopropanoate in the presence of a base to form the desired product.", "Starting Materials": [ "4-aminobenzenethiol", "methyl 3-bromopropanoate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-aminobenzenethiol to a reaction flask", "Add methyl 3-bromopropanoate to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
131042-40-5 |
Product Name |
methyl 3-[(4-aminophenyl)sulfanyl]propanoate |
Molecular Formula |
C10H13NO2S |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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